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Compound of Interest

Compound Name: 3-Cyanobenzyl! alcohol
CAS No.: 874-97-5
Cat. No.: B1349315

Get Quote

Chemical Identity and Structure

3-Cyanobenzyl alcohol, also known as 3-(hydroxymethyl)benzonitrile, is an aromatic organic
compound featuring both a hydroxyl (-OH) and a nitrile (-C=N) functional group attached to a
benzene ring in a meta (1,3) substitution pattern.[1]

Chemical Formula: CsH7NO[1][2]

Molecular Weight: 133.15 g/mol [1][2]

CAS Number: 874-97-5[1][3]

Structure:

Significance in Research and Development

3-Cyanobenzyl alcohol serves as a versatile bifunctional building block in organic synthesis.
The hydroxyl group can be oxidized to an aldehyde or carboxylate, or participate in ether and
ester formation. The nitrile group is a precursor to amines, amides, and carboxylic acids. This
dual reactivity makes it a valuable intermediate in the synthesis of pharmaceuticals,
agrochemicals, and other complex organic molecules. Accurate knowledge of its physical
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properties, particularly the boiling point, is paramount for purification via distillation, for defining
reaction conditions, and for ensuring process safety and scalability.

Theoretical Framework: Factors Governing Boiling
Point

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure, initiating a phase transition to gas.[4][5] This property is not an arbitrary number but a
direct reflection of the energy required to overcome the intermolecular forces (IMFs) holding the
liquid molecules together.[6][7]

The Dominant Role of Intermolecular Forces (IMFs)

For 3-Cyanobenzyl alcohol, three types of IMFs are operative, with their combined strength
resulting in a high boiling point.

o Hydrogen Bonding: The presence of the hydroxyl (-OH) group is the single most significant
factor.[8][9] The highly polarized O-H bond allows molecules to act as both hydrogen bond
donors (via the H atom) and acceptors (via the O atom's lone pairs), creating a strong
attractive network that requires substantial energy to disrupt.[10]

¢ Dipole-Dipole Interactions: The nitrile group (-C=N) possesses a very large dipole moment
due to the significant electronegativity difference between carbon and nitrogen. This, along
with the polar C-O bond of the alcohol, introduces strong, permanent dipole-dipole
attractions between molecules.

e Van der Waals Forces (London Dispersion): These temporary, induced-dipole forces exist in
all molecules and increase with molecular size and surface area.[7] The benzene ring
contributes significantly to the overall Van der Waals interactions.
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The Critical Influence of External Pressure

The boiling point is pressure-dependent. A liquid boils at a lower temperature at a lower
external pressure because less kinetic energy (and thus a lower temperature) is needed for the
vapor pressure to match the surrounding pressure.[11] For compounds with high atmospheric
boiling points, there is a significant risk of thermal decomposition before boiling can occur.
Therefore, purification is almost always performed via vacuum distillation, and boiling points are
reported at reduced pressures (e.g., in mmHg or Torr).

Reported Boiling Point Data for 3-Cyanobenzyl
Alcohol

A review of supplier data and chemical databases reveals that the boiling point of 3-
Cyanobenzyl alcohol is consistently reported under vacuum, underscoring its high boiling
nature and potential for decomposition at atmospheric pressure.
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Parameter Value Pressure Source(s)

Tokyo Chemical

Boiling Point 165 °C 16 mmHg Industry[3],
ChemicalBook[12][13]
Conier

Boiling Point 109-110 °C 0.1 Torr
Chem&Pharma[2]
Conier

Melting Point 28-32 °C N/A Chemé&Pharma][?2],
ChemicalBook[13]

Molecular Weight 133.15 g/mol N/A PubChem[1]

Note: 1 Torr is approximately equal to 1 mmHg.

The significant difference between the two reported boiling points (165 °C vs. 109-110 °C) is a
direct and expected consequence of the vast difference in the pressures at which they were
measured (16 mmHg vs. 0.1 mmHg). This data is crucial for selecting appropriate conditions
for vacuum distillation.

Experimental Determination of Boiling Point

The high boiling point of 3-Cyanobenzyl alcohol necessitates specific experimental
techniques. Standard atmospheric methods are unsuitable. The choice between a micro- or
macro-scale method depends on the quantity of material available.

Protocol 1: Micro-Scale Boiling Point Determination
(Capillary Method)

This method is ideal for small sample quantities (<1 mL) and provides a boiling range. It is
based on the principle of observing vapor bubble formation and cessation under controlled
heating and cooling.[5][14]

Methodology:

e Apparatus Setup:
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o Attach a small test tube containing 0.5 mL of 3-Cyanobenzyl alcohol to a thermometer
using a wire or rubber band. Ensure the bottom of the test tube is level with the
thermometer bulb.

o Place a small (1 mm O.D.) capillary tube, sealed at one end, into the test tube with the
open end down.

o Immerse the assembly in a heating bath (e.g., a Thiele tube or an aluminum block heater)
filled with a high-temperature medium like silicone oil.[11] The oil level must be above the
sample level but below the top of the test tube.

e Heating and Observation:
o Heat the bath slowly (1-2 °C per minute) with constant stirring.

o As the temperature approaches the expected boiling point, a fine stream of bubbles will
emerge from the inverted capillary tube as trapped air and then sample vapor escape.[11]

o Causality: This continuous stream indicates that the vapor pressure of the sample has
exceeded the pressure inside the capillary (external pressure + hydrostatic pressure of the
liquid).

» Boiling Point Reading:

o Once a steady stream of bubbles is observed, remove the heat source and allow the bath
to cool slowly.

o The stream of bubbles will slow and eventually stop. The exact temperature at which the
liquid is drawn back into the capillary tube is the boiling point at that external pressure.[11]

o Causality: At this moment, the vapor pressure of the sample is exactly equal to the
external pressure, which is the definition of the boiling point.

o Self-Validation:

o The protocol is self-validating if the process is repeatable. A second trial should yield a
boiling point within 1-2 °C of the first. An observed range rather than a sharp point can
indicate impurities.
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Protocol 2: Macro-Scale Determination via Vacuum
Distillation

This method is used for purifying larger quantities ( >5 mL) of the compound and provides a
highly accurate boiling point.[4]

Methodology:
e Apparatus Setup:

o Assemble a standard vacuum distillation apparatus using a round-bottom flask, a short-
path distillation head with a thermometer, a condenser, and a receiving flask. Ensure all
glassware is rated for vacuum use and is free of cracks.

o Place a magnetic stir bar or boiling chips in the distillation flask to prevent bumping.

o Connect the apparatus to a vacuum pump via a cold trap and a manometer to accurately
measure the pressure.

» Procedure:
o Charge the distillation flask with 3-Cyanobenzyl alcohol (no more than two-thirds full).
o Seal the system and slowly evacuate it to the desired pressure (e.g., 16 mmHg).
o Begin heating the distillation flask gently using a heating mantle.

o Observe the temperature on the thermometer. The temperature will rise and then stabilize
as the vapor condenses on the thermometer bulb.

o Causality: This stable temperature reading, observed while the liquid is actively boiling and
distillate is collecting in the receiving flask, is the boiling point at the pressure measured by
the manometer.

o Data Collection and Validation:

o Record the stable temperature and the corresponding pressure from the manometer.
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o A stable, narrow boiling range (e.g., 1-2 °C) during distillation is indicative of a pure
compound. A wide boiling range suggests the presence of impurities.
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Comparative Analysis

To contextualize the boiling point of 3-Cyanobenzyl alcohol, it is useful to compare it with
related molecules:

e Benzyl Alcohol (C7HsO): Boiling point ~205 °C at 760 mmHg. The addition of the electron-
withdrawing nitrile group in 3-cyanobenzyl alcohol increases molecular weight and adds a
strong dipole, which is expected to raise the atmospheric boiling point significantly.

e Benzonitrile (C7HsN): Boiling point ~191 °C at 760 mmHg. This molecule has strong dipole-
dipole forces but lacks the powerful hydrogen bonding of an alcohol. The much higher boiling
point of 3-cyanobenzyl alcohol demonstrates the immense contribution of hydrogen
bonding.[8]

e 4-Cyanobenzyl alcohol (p-isomer): This isomer is expected to have a very similar boiling
point to the 3-cyanobenzyl alcohol (m-isomer) as they have the same molecular weight and
the same types of intermolecular forces. Minor differences can arise from slight variations in
the overall molecular dipole moment and crystal packing in the solid state (affecting melting
point more than boiling point).

Conclusion

The boiling point of 3-Cyanobenzyl alcohol is a complex physical property dictated primarily
by strong intermolecular forces, including hydrogen bonding, dipole-dipole interactions, and
Van der Waals forces. Due to its high molecular weight and robust intermolecular network, it
has a high boiling point that necessitates measurement and purification under reduced
pressure to prevent thermal degradation. Reported values, such as 165 °C at 16 mmHg, are
consistent with its molecular structure. Accurate experimental determination requires
specialized techniques like the capillary method for micro-scale analysis or vacuum distillation
for macro-scale purification, providing essential data for its safe and effective use in scientific
research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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